Cas no 2138311-18-7 (8-Chloro-3-iodoquinoline-5-sulfonyl fluoride)

• Product Name: 8-Chloro-3-iodoquinoline-5-sulfonyl fluoride
• CAS No: 2138311-18-7
• MF: C₉H₄ClFINO₂S
• MW: 371.55443572998
• CID: 6398008
• PubChem ID: 165839602
• Update Time: 2025-10-28

8-Chloro-3-iodoquinoline-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727652
• 2138311-18-7
• 8-chloro-3-iodoquinoline-5-sulfonyl fluoride
• 8-Chloro-3-iodoquinoline-5-sulfonyl fluoride

• Inchi： 1S/C9H4ClFINO2S/c10-7-1-2-8(16(11,14)15)6-3-5(12)4-13-9(6)7/h1-4H
• InChI Key： ZTNAAPSAYICBHR-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=CC=C(C2=C1)S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 370.86800g/mol
• Monoisotopic Mass: 370.86800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on 8-Chloro-3-iodoquinoline-5-sulfonyl fluoride

8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride (CAS No. 2138311-18-7): A Comprehensive Overview

8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride, identified by the CAS registry number 2138311-18-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of quinoline derivatives, which are well-known for their versatile properties and wide-ranging uses in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a quinoline ring system substituted with a chlorine atom at position 8, an iodine atom at position 3, and a sulfonyl fluoride group at position 5.

The synthesis of 8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. These reactions are carefully optimized to ensure high yield and purity of the final product. The presence of both chlorine and iodine substituents on the quinoline ring imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of 8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride as a key intermediate in the synthesis of novel pharmaceutical agents. Its sulfonyl fluoride group is particularly valuable in the formation of bioisosteric replacements for carboxylic acids, which are commonly found in many drugs. This substitution can significantly enhance the pharmacokinetic properties of the resulting compounds, such as improved bioavailability and reduced toxicity.

In addition to its role in drug discovery, this compound has also been explored for its applications in materials science. The quinoline-based structure provides a rigid framework that can be utilized in the development of advanced polymers and organic semiconductors. Researchers have demonstrated that incorporating 8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride into polymer backbones can lead to materials with enhanced mechanical strength and thermal stability.

The unique combination of substituents on this molecule also makes it an attractive candidate for use in catalysis. The iodine atom at position 3 serves as an excellent leaving group, facilitating various nucleophilic substitution reactions under mild conditions. This property has been leveraged in the design of new catalysts for organic synthesis, particularly in the field of asymmetric catalysis.

From an environmental perspective, the development of efficient synthetic routes for 8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride is crucial to minimize waste generation and reduce the overall environmental footprint of its production. Green chemistry principles have been increasingly applied in this area, with researchers exploring alternative solvents and catalysts that can reduce energy consumption and hazardous byproducts.

In conclusion, 8-Chloro-3-Iodoquinoline-5-Sulfonyl Fluoride (CAS No. 2138311-18-7) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a valuable building block in contemporary research and development efforts.